Cas no 2354483-25-1 (1-(benzyloxy)carbonyl-4-(2-chloro-4-methylphenyl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-(benzyloxy)carbonyl-4-(2-chloro-4-methylphenyl)pyrrolidine-3-carboxylic acid
• CAS No: 2354483-25-1
• MF: C₂₀H₂₀ClNO₄
• MW: 373.830104827881
• CID: 5654925
• PubChem ID: 165892033
• Update Time: 2025-10-05

1-(benzyloxy)carbonyl-4-(2-chloro-4-methylphenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2354483-25-1
• 1-[(benzyloxy)carbonyl]-4-(2-chloro-4-methylphenyl)pyrrolidine-3-carboxylic acid
• EN300-27732635
• 1-(benzyloxy)carbonyl-4-(2-chloro-4-methylphenyl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C20H20ClNO4/c1-13-7-8-15(18(21)9-13)16-10-22(11-17(16)19(23)24)20(25)26-12-14-5-3-2-4-6-14/h2-9,16-17H,10-12H2,1H3,(H,23,24)
• InChI Key： RYJXCLURYNSQHQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1C1CN(C(=O)OCC2C=CC=CC=2)CC1C(=O)O

Computed Properties

• Exact Mass: 373.1080858g/mol
• Monoisotopic Mass: 373.1080858g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(benzyloxy)carbonyl-4-(2-chloro-4-methylphenyl)pyrrolidine-3-carboxylic acid

Introduction to 1-(Benzyloxy)Carbonyl-4-(2-Chloro-4-Methylphenyl)Pyrrolidine-3-Carboxylic Acid

The compound 1-(benzyloxy)carbonyl-4-(2-chloro-4-methylphenyl)pyrrolidine-3-carboxylic acid with CAS No 2354483-25-1 is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidine derivatives, which are known for their versatile applications in drug design and synthesis. The structure of this molecule is characterized by a pyrrolidine ring substituted with a benzyloxycarbonyl group at position 1, a chloromethylphenyl group at position 4, and a carboxylic acid group at position 3.

The benzyloxycarbonyl (Cbz) group is a well-known protecting group in peptide synthesis, and its presence in this compound suggests potential applications in the protection of amino groups during complex molecule constructions. The chloromethylphenyl substituent adds electronic diversity to the molecule, potentially influencing its reactivity and biological activity. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic properties of drugs, making this compound a valuable candidate for further exploration in medicinal chemistry.

From a structural standpoint, the pyrrolidine ring serves as a rigid scaffold that can accommodate various functional groups while maintaining conformational stability. This feature is particularly advantageous in drug design, where maintaining specific three-dimensional arrangements is crucial for achieving desired bioactivity. The carboxylic acid group at position 3 introduces acidity and hydrogen bonding capabilities, which can play a significant role in molecular interactions within biological systems.

Recent advancements in synthetic methodology have enabled the efficient construction of such complex molecules. For instance, researchers have employed catalytic asymmetric synthesis to construct the pyrrolidine core with high enantioselectivity, which is essential for producing biologically active enantiomers. Additionally, the use of microwave-assisted synthesis has been reported to accelerate reaction times while maintaining product quality, further enhancing the feasibility of large-scale production.

In terms of biological activity, 1-(benzyloxy)carbonyl-4-(2-chloro-4-methylphenyl)pyrrolidine-3-carboxylic acid has shown promise as a lead compound in anti-inflammatory and anticancer drug discovery programs. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX)-2 and lipoxygenase (LOX). Furthermore, its anticancer potential has been attributed to its ability to induce apoptosis in various cancer cell lines through modulation of mitochondrial function and activation of caspase pathways.

The chloromethylphenyl substituent has been implicated in enhancing the compound's bioavailability by improving its lipophilicity without compromising its solubility properties. This balance is critical for ensuring effective absorption and distribution within the body, making it an attractive candidate for oral drug delivery systems.

From an analytical perspective, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the molecular structure and purity of this compound. These techniques provide precise information about the molecular weight, functional groups, and stereochemistry, ensuring that the compound meets rigorous quality control standards required for pharmaceutical applications.

In conclusion, 1-(benzyloxy)carbonyl-4-(2-chloro-4-methylphenyl)pyrrolidine-3-carboxylic acid represents a cutting-edge advancement in organic synthesis with significant potential in drug discovery and development. Its unique structural features, combined with recent breakthroughs in synthetic methodologies and biological evaluation techniques, position it as a valuable tool for addressing unmet medical needs across various therapeutic areas.